Cas no 1261805-47-3 (6-Fluoro-2-iodo-4'-(trifluoromethyl)biphenyl)

• Product Name: 6-Fluoro-2-iodo-4'-(trifluoromethyl)biphenyl
• CAS No: 1261805-47-3
• MF: C₁₃H₇F₄I
• MW: 366.092769861221
• CID: 4995144
• Update Time: 2025-06-08

6-Fluoro-2-iodo-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-iodo-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F4I/c14-10-2-1-3-11(18)12(10)8-4-6-9(7-5-8)13(15,16)17/h1-7H
• InChI Key： GFMXZKVYPJGBLK-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1C1C=CC(C(F)(F)F)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 5.2
• Topological Polar Surface Area: 0

Additional information on 6-Fluoro-2-iodo-4'-(trifluoromethyl)biphenyl

Introduction to 6-Fluoro-2-iodo-4'-(trifluoromethyl)biphenyl (CAS No. 1261805-47-3)

6-Fluoro-2-iodo-4'-(trifluoromethyl)biphenyl (CAS No. 1261805-47-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, including a fluorine atom, an iodine atom, and a trifluoromethyl group, offers a range of applications in drug discovery and advanced materials development.

The fluorine atom in 6-Fluoro-2-iodo-4'-(trifluoromethyl)biphenyl plays a crucial role in modulating the compound's biological activity and physical properties. Fluorination is a common strategy in drug design to enhance the metabolic stability and lipophilicity of molecules, thereby improving their pharmacokinetic profiles. Recent studies have shown that fluorinated compounds can exhibit enhanced binding affinity to target proteins, making them valuable candidates for drug development.

The presence of the iodine atom in 6-Fluoro-2-iodo-4'-(trifluoromethyl)biphenyl provides additional versatility. Iodine is often used in radiopharmaceuticals due to its ability to be labeled with radioisotopes for imaging and therapeutic purposes. In the context of medicinal chemistry, iodinated compounds can serve as intermediates in the synthesis of more complex molecules, facilitating the exploration of novel chemical space.

The trifluoromethyl group is another key feature of 6-Fluoro-2-iodo-4'-(trifluoromethyl)biphenyl. This group is known for its strong electron-withdrawing effect, which can influence the electronic properties of the molecule. In pharmaceutical research, trifluoromethylated compounds are often studied for their potential to enhance the potency and selectivity of drugs. Additionally, the trifluoromethyl group can improve the solubility and stability of molecules, making them more suitable for various applications.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 6-Fluoro-2-iodo-4'-(trifluoromethyl)biphenyl. One notable approach involves palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis due to their high efficiency and functional group tolerance. These methods have been instrumental in facilitating the synthesis of complex molecules with diverse functional groups, including those found in 6-Fluoro-2-iodo-4'-(trifluoromethyl)biphenyl.

In the realm of medicinal chemistry, 6-Fluoro-2-iodo-4'-(trifluoromethyl)biphenyl has shown promise as a lead compound for various therapeutic targets. For instance, it has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. The unique combination of fluorine, iodine, and trifluoromethyl groups allows for fine-tuning of the compound's properties to achieve optimal biological activity.

Beyond medicinal applications, 6-Fluoro-2-iodo-4'-(trifluoromethyl)biphenyl has also found use in materials science. Its rigid biphenyl core and functional groups make it an attractive candidate for the development of advanced materials with tailored properties. For example, it can be incorporated into polymers or used as a building block for organic semiconductors, which are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

The versatility of 6-Fluoro-2-iodo-4'-(trifluoromethyl)biphenyl is further highlighted by its potential applications in environmental science. Researchers are exploring its use as a component in sensors for detecting pollutants or as a material for water purification processes. The combination of its chemical stability and functional group diversity makes it well-suited for these applications.

In conclusion, 6-Fluoro-2-iodo-4'-(trifluoromethyl)biphenyl (CAS No. 1261805-47-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and functional groups offer opportunities for innovative research and development in medicinal chemistry, materials science, and environmental applications. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern science.